2-(2-Fluorophenyl)sulfanylpropanamide

• IUPAC Name: 2-(2-fluorophenyl)sulfanylpropanamide
• InChI: InChI=1S/C9H10FNOS/c1-6(9(11)12)13-8-5-3-2-4-7(8)10/h2-6H,1H3,(H2,11,12)
• InChI Key: CRMQJECEWZYKFU-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N)SC1=CC=CC=C1F
• Molecular Formula: C9H10FNOS
• Molecular Weight: 199.25 g/mol

Description

2-(2-Fluorophenyl)sulfanylpropanamide is a chemical compound that has gained significant importance in scientific research due to its potential applications in the field of medicine. This compound is known to exhibit various biological activities, making it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of 2-(2-Fluorophenyl)sulfanylpropanamide is not fully understood. However, it is believed to exert its antitumor activity by inhibiting the growth and proliferation of cancer cells. This compound has been shown to induce cell cycle arrest and apoptosis in cancer cells, leading to their death. Additionally, 2-(2-Fluorophenyl)sulfanylpropanamide has been found to inhibit the activity of various enzymes involved in cancer cell growth and survival.
Biochemical and Physiological Effects:
2-(2-Fluorophenyl)sulfanylpropanamide has been shown to exhibit various biochemical and physiological effects. It has been found to inhibit the production of inflammatory cytokines and chemokines, leading to a reduction in inflammation. Additionally, this compound has been shown to reduce the activity of various enzymes involved in pain signaling, leading to a reduction in pain.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(2-Fluorophenyl)sulfanylpropanamide in lab experiments is its potent antitumor activity. This compound has been shown to exhibit activity against various cancer cell lines, making it a promising candidate for drug development. Additionally, 2-(2-Fluorophenyl)sulfanylpropanamide has been found to possess anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of chronic pain and inflammation.
One limitation of using 2-(2-Fluorophenyl)sulfanylpropanamide in lab experiments is its low solubility in water. This can make it difficult to dissolve in aqueous solutions, limiting its use in certain experiments. Additionally, the mechanism of action of this compound is not fully understood, making it difficult to optimize its use in lab experiments.

Future Directions

There are several future directions for the research of 2-(2-Fluorophenyl)sulfanylpropanamide. One potential direction is the development of analogs of this compound with improved solubility and potency. Additionally, further studies are needed to fully understand the mechanism of action of this compound and optimize its use in drug development. Finally, the potential use of 2-(2-Fluorophenyl)sulfanylpropanamide in combination with other drugs for the treatment of cancer and other diseases should be explored.

Synthesis Methods

The synthesis of 2-(2-Fluorophenyl)sulfanylpropanamide involves the reaction of 2-fluorobenzyl chloride with thiourea in the presence of a base such as potassium hydroxide. The resulting intermediate is then reacted with 3-chloropropanoic acid to yield the final product. The yield of this reaction is typically around 60%, and the purity of the product can be increased through recrystallization.

Scientific Research Applications

2-(2-Fluorophenyl)sulfanylpropanamide has been extensively studied for its potential applications in the field of medicine. It has been found to exhibit potent antitumor activity against various cancer cell lines, including breast, lung, and colon cancer. Additionally, this compound has been shown to possess anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of chronic pain and inflammation.